Cas no 2137983-37-8 (5-(4,5-dimethylfuran-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(4,5-dimethylfuran-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2137983-37-8
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 5766293
• PubChem ID: 165467360
• Update Time: 2025-10-30

5-(4,5-dimethylfuran-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4,5-dimethylfuran-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-785977
• 2137983-37-8

• Inchi： 1S/C9H9N3O3/c1-4-3-6(15-5(4)2)7-8(9(13)14)11-12-10-7/h3H,1-2H3,(H,13,14)(H,10,11,12)
• InChI Key： NVSVYWJQPYAWJL-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C=C1C1C(C(=O)O)=NNN=1

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92Ų

Additional information on 5-(4,5-dimethylfuran-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-(4,5-dimethylfuran-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2137983-37-8)

5-(4,5-dimethylfuran-2-yl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2137983-37-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a dimethylfuran moiety and a triazole ring makes it a versatile scaffold for designing novel bioactive molecules.

The compound belongs to a class of molecules that have been extensively studied for their pharmacological properties. The triazole core is particularly noteworthy, as it is a common pharmacophore in many therapeutic agents, exhibiting antimicrobial, anti-inflammatory, and anticancer activities. The integration of the 4,5-dimethylfuran group introduces additional functional diversity, enabling further chemical modifications and biological evaluations.

In recent years, there has been a surge in research focusing on the development of new scaffolds that can enhance drug efficacy while minimizing side effects. The structural features of 5-(4,5-dimethylfuran-2-yl)-1H-1,2,3-triazole-4-carboxylic acid make it an attractive candidate for such investigations. Its ability to interact with biological targets in multiple ways suggests that it could be a precursor to next-generation therapeutics.

One of the most compelling aspects of this compound is its potential in the field of immunomodulation. Emerging studies indicate that molecules containing the triazole moiety can modulate immune responses by interacting with various receptors and enzymes. The specific arrangement of atoms in 5-(4,5-dimethylfuran-2-yl)-1H-1,2,3-triazole-4-carboxylic acid may allow it to influence pathways such as T-cell activation and cytokine production, which are critical in autoimmune diseases and infections.

Furthermore, the compound's structural similarity to known bioactive agents suggests that it could serve as a lead compound for structure-based drug design. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess the binding affinity of 5-(4,5-dimethylfuran-2-yl)-1H-1,2,3-triazole-4-carboxylic acid to target proteins. This approach has already shown promise in identifying novel therapeutic candidates with improved pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes—a strategy that has become increasingly popular due to its efficiency and selectivity. The subsequent functionalization at the carboxylic acid position provides further opportunities for derivatization, allowing chemists to fine-tune the biological activity of the molecule.

Recent advances in synthetic methodologies have enabled the preparation of complex heterocycles like 5-(4,5-dimethylfuran-2-yl)-1H-1,2,3-triazole-4-carboxylic acid with high yields and purity. These improvements have not only facilitated academic research but also accelerated the transition from bench to bedside. Companies specializing in custom synthesis are now able to produce such compounds on demand, catering to the growing need for novel molecular entities in drug discovery programs.

The pharmacological evaluation of 5-(4,5-dimethylfuran-2-yl)-1H-1,2,3-triazole-4-carboxylic acid has revealed several promising properties. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress. These effects are particularly relevant in conditions such as arthritis and neurodegenerative diseases where such pathways play a pivotal role.

One notable study published last year explored the anti-proliferative effects of derivatives related to 5-(4,5-dimethylfuran-2-yl)-1H-1,2,3-triazole-4-carboxylic acid on cancer cell lines. The findings suggested that modifications at the carboxylic acid or triazole positions could enhance cytotoxicity while maintaining solubility and bioavailability. This underscores the importance of optimizing molecular structure for therapeutic applications.

The compound's potential extends beyond oncology; it has also shown promise in addressing infectious diseases. Resistance to conventional antibiotics remains a significant global health challenge, prompting researchers to explore alternative treatments. The unique scaffold of 5-(4,5-dimethylfuran-2-yl)-1H-1,2,3-triazole-4-carboxylic acid may offer new avenues for developing agents that disrupt bacterial virulence factors or metabolic pathways essential for survival.

In conclusion, 5-(4 5 dimethylfuran 2 yl) 1H 1 2 3 triazole 4 carboxylic acid (CAS No 2137983 37 8) represents a fascinating example of how structural innovation can drive pharmaceutical discovery forward Its dual functionality derived from both dimethylfuran and triazole moieties positions it as a versatile building block for future therapeutics As research continues we can anticipate further insights into its biological potential paving the way for new treatments across multiple disease areas